Cas no 1805198-17-7 (4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine
• CAS No: 1805198-17-7
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4886642
• Update Time: 2025-09-28

4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-3-1-4(13)12-7(11)5(3)6(9)10/h1,6H,2H2,(H,12,13)
• InChI Key： CDGSCTGAMRKRJL-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CBr)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine

Introduction to 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine (CAS No. 1805198-17-7)

4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine, with the CAS number 1805198-17-7, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a difluoromethyl group, a hydroxy group, and an iodine atom, all attached to a pyridine ring. These functional groups endow the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications.

The bromomethyl group in 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine provides a reactive site for further chemical modifications, enabling the synthesis of a wide array of derivatives. This feature is particularly useful in the development of prodrugs and targeted drug delivery systems, where the bromomethyl group can be used to attach targeting ligands or other functional moieties. Recent studies have shown that such modifications can significantly enhance the pharmacokinetic properties and therapeutic efficacy of the resulting compounds.

The difluoromethyl group is another key feature of this compound. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, influencing their reactivity, stability, and biological activity. In the context of 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine, the difluoromethyl group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Research has demonstrated that compounds containing difluoromethyl groups often exhibit improved oral bioavailability and reduced susceptibility to metabolic degradation.

The hydroxy group in 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine plays a critical role in its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins or enzymes, enhancing the binding affinity and selectivity of the molecule. This property is particularly important in the development of inhibitors for specific enzymes or receptors. Studies have shown that hydroxylated pyridines can act as potent inhibitors of various enzymes involved in disease pathways, such as kinases and proteases.

The iodine atom in this compound adds another layer of complexity to its structure. Iodine is known for its ability to participate in various chemical reactions, including nucleophilic substitution and radical processes. In medicinal chemistry, iodinated compounds are often used as radiolabeling agents or as precursors for further synthetic transformations. The presence of an iodine atom in 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine opens up possibilities for radiolabeling studies and imaging applications, which can provide valuable insights into the pharmacokinetics and biodistribution of the molecule.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine. Preclinical studies have shown that this compound exhibits promising antitumor activity against various cancer cell lines. The mechanism of action appears to involve multiple pathways, including inhibition of cell proliferation, induction of apoptosis, and modulation of signaling cascades involved in tumor growth and metastasis. These findings have sparked interest in further investigating this compound as a potential anticancer agent.

Beyond its antitumor properties, 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine has also shown potential in other therapeutic areas. For example, preliminary studies have indicated that it may have anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines. Additionally, there is growing evidence suggesting that this compound could be useful in treating neurodegenerative diseases due to its ability to modulate oxidative stress and neuroinflammation.

The versatility of 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine extends beyond its direct biological activities. Its unique structural features make it an excellent starting material for synthetic chemistry research. Chemists can leverage these functional groups to develop novel derivatives with tailored properties for specific applications. For instance, conjugation with targeting ligands or nanoparticles can enhance the selectivity and efficacy of the compound in treating localized diseases.

In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-6-hydroxy-2-iodopyridine (CAS No. 1805198-17-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust platform for developing new drugs with improved pharmacological profiles. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule, highlighting its importance in advancing therapeutic strategies for various diseases.